Cas no 709608-85-5 (1H-indazol-4-ylmethanol)

• Product Name: 1H-indazol-4-ylmethanol
• CAS No: 709608-85-5
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD11052642
• CID: 890624
• PubChem ID: 22661249
• Update Time: 2025-04-19

1H-indazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (1H-Indazol-4-yl)methanol
• (3-AMINO-5-CHLOROPYRAZIN-2-YL)METHANOL
• 1H-indazol-4-ylmethanol
• 1H-INDAZOLE-4-METHANOL
• 4-(Hydroxymethyl)-1H-indazole
• 4-Hydroxymethyl-1H-indazole
• (1H-Indazol-4-yl)-methanol
• (1H-Indazol-4-yl);methanol
• FCH836610
• RP01586
• TRA0031622
• PB16337
• OR30858
• SY027630
• AX8168021
• AB0038174
• ST24
• AC-29401
• AKOS006280786
• SCHEMBL5336862
• EN300-339541
• J-500184
• PS-4795
• FT-0745931
• DTXSID00627372
• MFCD11052642
• indazole-4-yl methanol
• A19614
• 5-Pyrimidinecarboxamide, 1,2,3,4-tetrahydro-4-oxo-2-thioxo-
• 709608-85-5
• (1H-Indazol-4-yl)-methanol;4-(Hydroxymethyl)-1H-indazole
• CS-W003762
• DB-074361

• MDL： MFCD11052642
• Inchi： 1S/C8H8N2O/c11-5-6-2-1-3-8-7(6)4-9-10-8/h1-4,11H,5H2,(H,9,10)
• InChI Key： LOOWJTAKSUNLSR-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC2=C1C=NN2

Computed Properties

• Exact Mass: 148.06400
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9
• XLogP3: 0.7

Experimental Properties

• Boiling Point: 299.8°C at 760 mmHg
• PSA: 48.91000
• LogP: 1.05520

1H-indazol-4-ylmethanol Security Information

• Hazard Statement： H302
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles